Cas no 2411179-97-8 (methyl (3R)-3-amino-2,2,4-trimethylpentanoate hydrochloride)

Methyl (3R)-3-amino-2,2,4-trimethylpentanoate hydrochloride is a chiral amino ester derivative with a sterically hindered structure, offering advantages in asymmetric synthesis and pharmaceutical applications. The (3R)-configuration ensures enantioselectivity, making it valuable for producing optically active intermediates. The hydrochloride salt enhances stability and solubility, facilitating handling and storage. The trimethylpentanoate backbone provides steric control, improving selectivity in reactions such as peptide coupling or catalytic transformations. This compound is particularly useful in medicinal chemistry for designing protease inhibitors or other bioactive molecules requiring rigid, branched frameworks. Its high purity and defined stereochemistry make it a reliable building block for research and industrial applications.

methyl (3R)-3-amino-2,2,4-trimethylpentanoate hydrochloride structure

2411179-97-8 structure

Product Name:methyl (3R)-3-amino-2,2,4-trimethylpentanoate hydrochloride

CAS No:2411179-97-8

MF:C₉H₂₀ClNO₂

MW:209.71360206604

CID:5915051

PubChem ID:146049302

Update Time:2025-06-30

methyl (3R)-3-amino-2,2,4-trimethylpentanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

- methyl (3R)-3-amino-2,2,4-trimethylpentanoate hydrochloride
- Methyl (3R)-3-amino-2,2,4-trimethylpentanoate;hydrochloride
- EN300-7536158
- 2411179-97-8
- Inchi： 1S/C9H19NO2.ClH/c1-6(2)7(10)9(3,4)8(11)12-5;/h6-7H,10H2,1-5H3;1H/t7-;/m1./s1
- InChI Key： AVRFZZMJCUUYIJ-OGFXRTJISA-N
- SMILES： Cl.O(C)C(C(C)(C)[C@@H](C(C)C)N)=O

Computed Properties

Exact Mass: 209.1182566g/mol
Monoisotopic Mass: 209.1182566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 164
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.3Å²

methyl (3R)-3-amino-2,2,4-trimethylpentanoate hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7536158-0.05g	methyl (3R)-3-amino-2,2,4-trimethylpentanoate hydrochloride	2411179-97-8	95%	0.05g	$235.0	2024-05-23
Enamine	EN300-7536158-0.1g	methyl (3R)-3-amino-2,2,4-trimethylpentanoate hydrochloride	2411179-97-8	95%	0.1g	$352.0	2024-05-23
Enamine	EN300-7536158-0.25g	methyl (3R)-3-amino-2,2,4-trimethylpentanoate hydrochloride	2411179-97-8	95%	0.25g	$503.0	2024-05-23
Enamine	EN300-7536158-0.5g	methyl (3R)-3-amino-2,2,4-trimethylpentanoate hydrochloride	2411179-97-8	95%	0.5g	$791.0	2024-05-23
Enamine	EN300-7536158-1.0g	methyl (3R)-3-amino-2,2,4-trimethylpentanoate hydrochloride	2411179-97-8	95%	1.0g	$1014.0	2024-05-23
Enamine	EN300-7536158-2.5g	methyl (3R)-3-amino-2,2,4-trimethylpentanoate hydrochloride	2411179-97-8	95%	2.5g	$1988.0	2024-05-23
Enamine	EN300-7536158-5.0g	methyl (3R)-3-amino-2,2,4-trimethylpentanoate hydrochloride	2411179-97-8	95%	5.0g	$2940.0	2024-05-23
Enamine	EN300-7536158-10.0g	methyl (3R)-3-amino-2,2,4-trimethylpentanoate hydrochloride	2411179-97-8	95%	10.0g	$4360.0	2024-05-23
Aaron	AR028EG5-50mg	methyl(3R)-3-amino-2,2,4-trimethylpentanoatehydrochloride	2411179-97-8	95%	50mg	$349.00	2025-02-16
Aaron	AR028EG5-100mg	methyl(3R)-3-amino-2,2,4-trimethylpentanoatehydrochloride	2411179-97-8	95%	100mg	$509.00	2025-02-16

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Additional information on methyl (3R)-3-amino-2,2,4-trimethylpentanoate hydrochloride

Comprehensive Overview of Methyl (3R)-3-amino-2,2,4-trimethylpentanoate Hydrochloride (CAS No. 2411179-97-8)

Methyl (3R)-3-amino-2,2,4-trimethylpentanoate hydrochloride (CAS No. 2411179-97-8) is a specialized chiral compound widely utilized in pharmaceutical research, organic synthesis, and fine chemical applications. Its unique stereochemistry and functional groups make it a valuable intermediate for developing bioactive molecules, particularly in the fields of peptide mimetics and asymmetric catalysis. The compound's methyl ester moiety and hydrochloride salt form enhance its solubility and stability, catering to diverse experimental conditions.

In recent years, the demand for chiral building blocks like methyl (3R)-3-amino-2,2,4-trimethylpentanoate hydrochloride has surged due to advancements in drug discovery and green chemistry. Researchers frequently search for keywords such as "chiral amino acid derivatives", "non-natural amino acid synthesis", and "pharmaceutical intermediates", reflecting its relevance in modern synthetic workflows. The compound's R-configuration at the 3-position is particularly noteworthy, as it aligns with the stereoselective requirements of many biologically active compounds.

The synthesis of methyl (3R)-3-amino-2,2,4-trimethylpentanoate hydrochloride involves multi-step enantioselective reactions, often employing transition metal catalysts or enzymatic resolution techniques. Its high purity (>98%) and consistent optical rotation values make it a reliable choice for structure-activity relationship (SAR) studies. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely used to verify its identity and quality, addressing common queries like "how to characterize chiral esters" or "quality control for amino acid derivatives".

Beyond pharmaceuticals, this compound finds applications in agrochemicals and flavor/fragrance industries, where its branched alkyl chain imparts unique physicochemical properties. Environmental considerations have also driven interest in sustainable synthesis routes for such intermediates, with searches like "eco-friendly chiral synthesis" gaining traction. The hydrochloride salt form further simplifies handling and storage, a practical advantage highlighted in industrial forums.

Future research directions for CAS No. 2411179-97-8 may explore its potential in bioconjugation or prodrug design, areas frequently discussed in medicinal chemistry circles. Its compatibility with solid-phase peptide synthesis (SPPS) and click chemistry platforms positions it as a versatile tool for molecular innovation. As regulatory standards evolve, documentation of its safety profiles and toxicological data remains an active area of investigation, responding to queries about "amino ester safety guidelines".

In summary, methyl (3R)-3-amino-2,2,4-trimethylpentanoate hydrochloride represents a critical intersection of chiral technology and applied organic chemistry. Its structural features and broad applicability continue to inspire both academic and industrial research, making it a compound of enduring significance in the fine chemicals landscape.